Cas no 2680865-15-8 (6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 2680865-15-8
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5821013
• PubChem ID: 165915582
• Update Time: 2025-10-31

6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284447
• 2680865-15-8
• 6-{[(prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-2-7-20-15(19)16-13-6-5-10-8-12(14(17)18)4-3-11(10)9-13/h2-4,8,13H,1,5-7,9H2,(H,16,19)(H,17,18)
• InChI Key： JFPZOWDJGOCJIF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CC2C=CC(C(=O)O)=CC=2CC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

Recent Advances in the Study of 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS: 2680865-15-8)

The compound 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS: 2680865-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene core and functionalized with a prop-2-en-1-yloxy carbonylamino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of inflammation and cancer research.

One of the key breakthroughs in the study of this compound is its role as a selective inhibitor of certain inflammatory pathways. Researchers have demonstrated that 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid can modulate the activity of specific enzymes involved in the production of pro-inflammatory cytokines. This finding has significant implications for the development of novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that it exhibits cytotoxic effects against certain cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth and survival. Further studies are underway to elucidate the precise molecular targets and optimize the compound's pharmacokinetic properties for clinical use.

The synthesis of 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making the compound more accessible for large-scale production and further biological evaluation. These advancements are crucial for facilitating its transition from the laboratory to potential therapeutic applications.

Looking ahead, the continued exploration of 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid holds great promise. Future research directions may include the development of derivatives with enhanced potency and selectivity, as well as comprehensive preclinical studies to assess safety and efficacy. The compound's unique structural features and biological activities position it as a valuable candidate for further investigation in the quest for new and effective treatments for inflammatory diseases and cancer.